Cas no 1695880-99-9 ({3-bromo-2-butylpyrazolo1,5-apyrimidin-7-yl}methanamine)

• Product Name: {3-bromo-2-butylpyrazolo1,5-apyrimidin-7-yl}methanamine
• CAS No: 1695880-99-9
• MF: C₁₁H₁₅BrN₄
• MW: 283.167600870132
• CID: 6220753
• PubChem ID: 103319446
• Update Time: 2025-07-21

{3-bromo-2-butylpyrazolo1,5-apyrimidin-7-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3-bromo-2-butylpyrazolo1,5-apyrimidin-7-yl}methanamine
• 1695880-99-9
• EN300-1118016
• {3-bromo-2-butylpyrazolo[1,5-a]pyrimidin-7-yl}methanamine

• Inchi： 1S/C11H15BrN4/c1-2-3-4-9-10(12)11-14-6-5-8(7-13)16(11)15-9/h5-6H,2-4,7,13H2,1H3
• InChI Key： ZJUSAZTZMAHKHO-UHFFFAOYSA-N
• SMILES： BrC1=C2N=CC=C(CN)N2N=C1CCCC

Computed Properties

• Exact Mass: 282.04801g/mol
• Monoisotopic Mass: 282.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on {3-bromo-2-butylpyrazolo1,5-apyrimidin-7-yl}methanamine

Recent Advances in the Study of {3-bromo-2-butylpyrazolo[1,5-a]pyrimidin-7-yl}methanamine (CAS: 1695880-99-9)

In recent years, the compound {3-bromo-2-butylpyrazolo[1,5-a]pyrimidin-7-yl}methanamine (CAS: 1695880-99-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolopyrimidine derivative has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. The unique structural features of this compound, including the bromo and butyl substituents, contribute to its reactivity and binding affinity, making it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of {3-bromo-2-butylpyrazolo[1,5-a]pyrimidin-7-yl}methanamine. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that leverages palladium-catalyzed cross-coupling reactions, significantly improving the scalability of this compound for industrial applications. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use in vivo.

In addition to its synthetic utility, {3-bromo-2-butylpyrazolo[1,5-a]pyrimidin-7-yl}methanamine has shown promising biological activity in preclinical models. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a potent inhibitor of cyclin-dependent kinases (CDKs), which are implicated in various cancers. The compound exhibited selective inhibition of CDK2 and CDK9, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for anticancer drug development.

Further investigations have explored the structural-activity relationships (SAR) of {3-bromo-2-butylpyrazolo[1,5-a]pyrimidin-7-yl}methanamine derivatives. A 2024 study in ACS Chemical Biology reported that modifications to the butyl group and the bromo position could enhance binding affinity and selectivity for specific kinase targets. These findings open new avenues for the design of next-generation kinase inhibitors with improved pharmacokinetic properties.

The safety and toxicity profile of {3-bromo-2-butylpyrazolo[1,5-a]pyrimidin-7-yl}methanamine have also been evaluated in recent preclinical studies. Data from in vitro and in vivo toxicity assays indicate that the compound has a favorable safety profile at therapeutic doses, with minimal off-target effects. However, further studies are needed to assess its long-term toxicity and potential drug-drug interactions.

In conclusion, {3-bromo-2-butylpyrazolo[1,5-a]pyrimidin-7-yl}methanamine (CAS: 1695880-99-9) represents a promising scaffold for the development of novel therapeutics, particularly in oncology. Its synthetic accessibility, potent biological activity, and favorable safety profile make it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.